Cas no 1805843-57-5 (Methyl 2-(bromomethyl)-5-(3-bromopropanoyl)benzoate)

• Product Name: Methyl 2-(bromomethyl)-5-(3-bromopropanoyl)benzoate
• CAS No: 1805843-57-5
• MF: C₁₂H₁₂Br₂O₃
• MW: 364.02988243103
• CID: 4949595
• Update Time: 2025-10-19

Methyl 2-(bromomethyl)-5-(3-bromopropanoyl)benzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-(bromomethyl)-5-(3-bromopropanoyl)benzoate

• Inchi： 1S/C12H12Br2O3/c1-17-12(16)10-6-8(11(15)4-5-13)2-3-9(10)7-14/h2-3,6H,4-5,7H2,1H3
• InChI Key： MUVCRFNIDNOVPR-UHFFFAOYSA-N
• SMILES： BrCC1C=CC(C(CCBr)=O)=CC=1C(=O)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 281
• XLogP3: 2.7
• Topological Polar Surface Area: 43.4

Additional information on Methyl 2-(bromomethyl)-5-(3-bromopropanoyl)benzoate

Methyl 2-(bromomethyl)-5-(3-bromopropanoyl)benzoate (CAS No. 1805843-57-5): A Versatile Building Block in Organic Synthesis and Medicinal Chemistry

Methyl 2-(bromomethyl)-5-(3-bromopropanoyl)benzoate, identified by its unique CAS No. 1805843-57-5, is a structurally complex ester derivative that has garnered significant attention in contemporary chemical research. This compound features a substituted benzoic acid core with two brominated functional groups: a bromomethyl moiety at the C2 position and a 3-bromopropanoyl chain at the C5 position. The combination of these halogenated substituents imparts unique reactivity and synthetic utility, making it a valuable intermediate in the development of pharmaceuticals, agrochemicals, and advanced materials.

The molecular architecture of Methyl 2-(bromomethyl)-5-(3-bromopropanoyl)benzoate is characterized by its aromatic benzene ring, which is functionalized with both electron-withdrawing and electrophilic groups. The bromine atoms serve as strategic points for further chemical modification through nucleophilic substitution or cross-coupling reactions. Recent studies have highlighted its role as a key precursor in the synthesis of heterocyclic compounds, particularly those containing pyrrolidines, piperidines, and indoles—scaffolds frequently encountered in bioactive molecules.

In the context of medicinal chemistry, compounds bearing dual brominated substituents like CAS No. 1805843-57-5 are increasingly being explored for their potential to modulate enzyme activity and receptor interactions. For instance, the bromopropanoyl group has been shown to enhance lipophilicity while maintaining hydrogen bonding capabilities, properties critical for optimizing drug-like characteristics such as solubility and membrane permeability. Researchers have leveraged this compound to design novel anti-inflammatory agents by targeting cyclooxygenase (COX) enzymes, where the brominated chain mimics natural substrates with high specificity.

The synthetic versatility of Methyl 2-(bromomethyl)-5-(3-bromopropanoyl)benzoate is further underscored by its compatibility with modern catalytic methodologies. Transition-metal-catalyzed cross-coupling reactions, such as Suzuki-Miyaura or Sonogashira couplings, enable efficient introduction of diverse functional groups onto the aromatic core. A 2024 study published in *Organic Letters* demonstrated the use of this compound as a platform for constructing thienopyridine derivatives with potent antithrombotic activity—a class of drugs widely used in cardiovascular therapies.

From an industrial perspective, the compound's stability under mild reaction conditions makes it an attractive candidate for large-scale production processes. Its ester functionality can be selectively hydrolyzed or amidated to yield carboxylic acid derivatives, which are often required intermediates in polymer science and coatings technology. Additionally, the presence of two bromine atoms allows for sequential functionalization strategies, enabling multi-step syntheses with high atom economy—a principle central to green chemistry initiatives.

Recent advancements in computational chemistry have also provided deeper insights into the electronic properties of CAS No. 1805843-57-5. Density functional theory (DFT) calculations reveal that the brominated substituents create localized electron density shifts that influence reactivity patterns during electrophilic aromatic substitution reactions. These findings have been instrumental in guiding synthetic routes toward more efficient catalyst design and reaction optimization.

In material science applications, derivatives of this compound are being investigated for their photoresponsive behavior due to the conjugated π-system formed by the benzene ring and propanoyl chain. When incorporated into polymeric matrices, these structures exhibit tunable absorption spectra under UV irradiation—a property useful in smart materials development for optical data storage or adaptive coatings.

The environmental impact assessment of compounds like Methyl 2-(bromomethyl)-5-(3-bromopropanoyl)benzoate remains an active area of research. While brominated organic compounds historically raised concerns regarding bioaccumulation potential, recent toxicological studies indicate that properly designed molecules with limited halogen content can achieve acceptable safety profiles while maintaining desired biological activity.

Looking ahead, ongoing research aims to expand the synthetic scope of this compound through asymmetric catalysis techniques to access enantiomerically pure derivatives—critical requirements for pharmaceutical applications where stereochemistry directly affects efficacy and safety profiles. Collaborative efforts between academia and industry continue to explore new applications across disciplines ranging from enzyme inhibitors to fluorescent probes.

In conclusion, Methyl 2-(bromomethyl)-5-(3-bromopropanoyl)benzoate (CAS No. 1805843-57-5) represents a multifunctional scaffold that bridges fundamental organic chemistry principles with cutting-edge applications in drug discovery and materials engineering. Its unique structural features combined with modern synthetic methodologies position it as a promising candidate for future innovations across multiple scientific domains.